Cas no 941883-11-0 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide
• CAS No: 941883-11-0
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5499211
• PubChem ID: 8700857
• Update Time: 2025-08-03

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
• AKOS024470788
• F2828-0152
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-[4-(methylsulfanyl)phenyl]acetamide
• 941883-11-0
• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C19H19N3O2S/c1-12-4-5-13(2)16(10-12)18-21-22-19(24-18)20-17(23)11-14-6-8-15(25-3)9-7-14/h4-10H,11H2,1-3H3,(H,20,22,23)
• InChI Key： NEFRGTSWTYWOEY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC(NC1=NN=C(C2C=C(C)C=CC=2C)O1)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.3Ų

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide

Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide (CAS No. 941883-11-0)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide, identified by its CAS number 941883-11-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation.

The compound's structure consists of an 1,3,4-oxadiazole core linked to a 2,5-dimethylphenyl group at the 5-position and an acetamide moiety attached to a 4-(methylsulfanyl)phenyl group. This arrangement suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The methylsulfanyl group introduces a polar characteristic, which may enhance solubility and bioavailability, crucial factors in drug design.

In recent years, there has been growing interest in oxadiazole derivatives due to their diverse biological activities. Oxadiazoles are known for their stability and ability to act as scaffolds in medicinal chemistry. Studies have shown that compounds containing the oxadiazole ring can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative described here combines these attributes with additional functional groups that may further modulate its biological effects.

The 2,5-dimethylphenyl group in the molecule can influence electronic properties and binding interactions. This moiety is often found in pharmacologically active compounds due to its ability to engage in π-stacking interactions with biological targets such as proteins and nucleic acids. The combination of this group with the oxadiazole core suggests potential for applications in modulating enzyme activity or receptor binding.

The methylsulfanyl substituent on the phenyl ring adds another layer of complexity to the compound's behavior. Sulfur-containing compounds are known for their diverse biological activities, including antioxidant and anti-inflammatory effects. The presence of this group may enhance the compound's interaction with biological systems by participating in hydrogen bonding or other non-covalent interactions.

Recent research has focused on developing novel derivatives of oxadiazoles for therapeutic applications. For instance, studies have explored the use of oxadiazole-based compounds as kinase inhibitors, which are important in cancer therapy. The structural features of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide make it a promising candidate for such applications. The ability of this compound to interact with multiple targets suggests potential for multitarget drug discovery.

In addition to its structural features, the compound's synthesis and chemical properties have been subjects of interest. The synthesis of complex heterocyclic compounds often requires multi-step reactions and careful optimization. Advances in synthetic methodologies have made it possible to produce such compounds with high yield and purity, facilitating further biological evaluation.

The potential applications of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide extend beyond cancer therapy. Its structural motifs are also relevant in the development of antimicrobial agents and treatments for inflammatory diseases. The compound's ability to interact with biological targets suggests that it could be modified further to enhance its therapeutic profile.

Evaluation of the compound's pharmacokinetic properties is essential for determining its feasibility as a drug candidate. Factors such as absorption, distribution, metabolism, and excretion (ADME) need to be carefully assessed. Additionally, preclinical studies are necessary to evaluate its safety and efficacy in animal models before human trials can begin.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide. Virtual screening and molecular docking techniques can predict how a compound will interact with biological targets based on its structure. These methods have become indispensable tools in modern drug design.

In conclusion, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(methylsulfanyl)phenylacetamide (CAS No. 941883-11-0) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further investigation into various therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies improve, compounds like this one are likely to play an increasingly important role in drug discovery.